Cas no 131361-69-8 (Benzeneacetic acid, 4-amino-α-(1-methylethyl)-)

• Product Name: Benzeneacetic acid, 4-amino-α-(1-methylethyl)-
• CAS No: 131361-69-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD11557242
• CID: 5149105
• Update Time: 2023-08-24

Benzeneacetic acid, 4-amino-α-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminophenyl)-3-methylbutanoic acid
• (R)-2-(4-Aminophenyl)-3-methylbutanoic Acid
• 2-(4-aminophenyl)-3-methylbutanoicacid
• SY294247
• SY294248
• E86418
• Benzeneacetic acid, 4-amino-α-(1-methylethyl)-

• MDL： MFCD11557242
• Inchi： 1S/C11H15NO2/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,12H2,1-2H3,(H,13,14)
• InChI Key： JYXMCNXULLHCEE-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(=CC=1)N)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3